
H-Gly-Gly-Arg-AMC CAS number 65147-19-5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-Gly-Gly-Arg-AMC

Cat. No.: B15139618 Get Quote

An In-depth Technical Guide to H-Gly-Gly-Arg-AMC (CAS Number: 65147-19-5)

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals on the fluorogenic peptide substrate H-Gly-Gly-Arg-AMC. It details

the substrate's physicochemical properties, enzymatic interactions, and provides protocols for

its application in research.

Introduction
H-Gly-Gly-Arg-AMC is a synthetic peptide substrate used for the sensitive and continuous

assay of proteases, particularly thrombin. The substrate consists of the tripeptide Glycyl-Glycyl-

Arginine covalently linked to a highly fluorescent 7-amino-4-methylcoumarin (AMC) group. In its

intact form, the substrate is minimally fluorescent. Enzymatic cleavage of the amide bond

between the C-terminal arginine and the AMC moiety releases the free fluorophore, resulting in

a significant increase in fluorescence. This property allows for the real-time monitoring of

enzyme activity and is particularly valuable in the study of the blood coagulation cascade.

Physicochemical Properties
A summary of the key physicochemical properties of H-Gly-Gly-Arg-AMC is presented in the

table below. This information is critical for the proper handling, storage, and use of the

substrate in experimental settings.
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Property Value

CAS Number 65147-19-5

Molecular Formula C₂₀H₂₇N₇O₅

Molecular Weight 445.47 g/mol [1]

Appearance White to off-white solid

Purity Typically ≥98% (varies by supplier)

Solubility

Soluble in aqueous buffers. Solubility can be

enhanced with the use of a small amount of

organic solvent like DMSO.

Storage Conditions
Store at -20°C, protected from light and

moisture.[1]

Excitation Wavelength ~360-380 nm

Emission Wavelength ~440-460 nm

Enzymatic Activity and Kinetics
H-Gly-Gly-Arg-AMC is a highly sensitive and specific substrate for thrombin (Factor IIa), a key

serine protease in the coagulation cascade. The removal of the N-terminal benzyloxycarbonyl

(Z) protecting group, present in the related substrate Z-Gly-Gly-Arg-AMC, leads to improved

kinetic parameters and increased selectivity for thrombin.

Compared to Z-Gly-Gly-Arg-AMC, H-Gly-Gly-Arg-AMC exhibits a six-fold increase in its

Michaelis constant (Km) and a three-fold increase in its catalytic rate constant (kcat) when

cleaved by thrombin. This modification also results in a nine-fold increase in selectivity for

thrombin over Factor Xa.[2] Based on the reported kinetic parameters for Z-Gly-Gly-Arg-AMC

(Km = 100 µM, kcat = 1.03 s⁻¹)[3], the estimated kinetic parameters for H-Gly-Gly-Arg-AMC
with thrombin are presented below.

Enzyme Estimated Km (µM) Estimated kcat (s⁻¹)

Thrombin ~600 ~3.09
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Signaling Pathway: The Blood Coagulation Cascade
Thrombin is the central enzyme in the blood coagulation cascade, responsible for the

conversion of fibrinogen to fibrin, which forms the structural basis of a blood clot. The cascade

is a series of enzymatic reactions involving various clotting factors. The diagram below

illustrates the intrinsic, extrinsic, and common pathways of the coagulation cascade,

highlighting the pivotal role of thrombin.
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Caption: The blood coagulation cascade, illustrating the convergence of the intrinsic and

extrinsic pathways to the common pathway, culminating in the generation of a stable fibrin clot.

Experimental Protocols
The following protocols provide a general framework for utilizing H-Gly-Gly-Arg-AMC in

enzyme activity assays. It is recommended to optimize the specific concentrations and

incubation times for your experimental setup.

General Enzyme Activity Assay
This protocol outlines a method for measuring the activity of a protease, such as thrombin,

using H-Gly-Gly-Arg-AMC.

Materials:

H-Gly-Gly-Arg-AMC substrate

Purified Thrombin or other target protease

Assay Buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, pH 8.0)

Dimethyl sulfoxide (DMSO) for stock solution preparation

96-well black microplate with a clear bottom

Fluorescence microplate reader

Procedure:

Substrate Preparation:

Prepare a stock solution of H-Gly-Gly-Arg-AMC in DMSO (e.g., 10 mM). Store this stock

solution at -20°C, protected from light.

On the day of the experiment, prepare a working solution of the substrate by diluting the

stock solution in the assay buffer to the desired final concentration (typically in the range of

10-100 µM).
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Enzyme Preparation:

Prepare a stock solution of the protease in the assay buffer. The optimal enzyme

concentration should be determined empirically to ensure a linear reaction rate.

Assay Setup:

Add 50 µL of assay buffer to each well of the 96-well plate.

Add 25 µL of the substrate working solution to each well.

To initiate the reaction, add 25 µL of the enzyme solution to each well.

For a negative control, add 25 µL of assay buffer instead of the enzyme solution.

Fluorescence Measurement:

Immediately place the microplate in a fluorescence plate reader pre-set to the appropriate

excitation (~380 nm) and emission (~460 nm) wavelengths.

Measure the fluorescence intensity at regular intervals (e.g., every 1-2 minutes) for a

duration of 15-30 minutes.

Data Analysis:

Plot the fluorescence intensity versus time.

The initial velocity of the reaction is determined from the slope of the linear portion of the

curve.

Enzyme activity can be calculated by converting the rate of fluorescence increase

(RFU/min) to the rate of product formation (µM/min) using a standard curve of free AMC.

Workflow for Determining Enzyme Kinetic Parameters
(Km and Vmax)
This workflow describes the process of determining the Michaelis-Menten constant (Km) and

the maximum reaction velocity (Vmax) for an enzyme with H-Gly-Gly-Arg-AMC.
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Caption: A streamlined workflow for determining the enzyme kinetic parameters Km and Vmax

using H-Gly-Gly-Arg-AMC.
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Applications in Research and Drug Development
H-Gly-Gly-Arg-AMC is a versatile tool with numerous applications in both basic research and

drug discovery:

Enzyme Activity Assays: It provides a sensitive and continuous method for measuring the

activity of thrombin and other related proteases in purified systems and biological samples.

Enzyme Kinetics: The substrate is instrumental in determining key kinetic parameters such

as Km and Vmax, providing insights into enzyme-substrate interactions.

Inhibitor Screening: Its use in high-throughput screening (HTS) facilitates the identification of

novel inhibitors of thrombin and other target proteases, which is crucial for the development

of new anticoagulant therapies.

Drug Discovery: H-Gly-Gly-Arg-AMC is used to characterize the mechanism of action of

drug candidates targeting specific proteases involved in the coagulation cascade.

Conclusion
H-Gly-Gly-Arg-AMC is a valuable fluorogenic substrate for the study of thrombin and related

serine proteases. Its enhanced kinetic properties and selectivity make it a superior choice for a

variety of applications, from fundamental enzyme characterization to high-throughput drug

screening. The information and protocols provided in this guide are intended to support

researchers in the effective utilization of this important research tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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